Cas no 1426071-23-9 (5-(2-bromoacetyl)-2-fluorobenzonitrile)

• Product Name: 5-(2-bromoacetyl)-2-fluorobenzonitrile
• CAS No: 1426071-23-9
• MF: C₉H₅BrFNO
• MW: 242.044504880905
• CID: 2124458
• Update Time: 2023-11-19

5-(2-bromoacetyl)-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromoacetyl)-2-fluorobenzonitrile
• UUKCFDSRGNPDLE-UHFFFAOYSA-N
• 5-(Bromoacetyl)-2-fluorobenzonitrile
• Benzonitrile, 5-(2-bromoacetyl)-2-fluoro-
• CID 86727044

• Inchi： 1S/C9H5BrFNO/c10-4-9(13)6-1-2-8(11)7(3-6)5-12/h1-3H,4H2
• InChI Key： UUKCFDSRGNPDLE-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=C(C#N)C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 247
• Topological Polar Surface Area: 40.9